7-Chloro-2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine

• Molecular Formula: C15H13ClN2
• Molecular Weight: 256.73 g/mol
• IUPAC Name: 7-chloro-2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C15H13ClN2/c1-10-3-4-12(7-11(10)2)14-9-18-6-5-13(16)8-15(18)17-14/h3-9H,1-2H3
• InChI Key: NNZGPFIWRHKROM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=CN3C=CC(=CC3=N2)Cl)C

Description

7-Chloro-2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C15H13ClN2 and its molecular weight is 256.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-amino-4-chloro-pyridine (0.39 g, 3.03 mmol) in ethanol (25 ml) was added 3,4-dimethyl-phenacylbromide (0.69 g, 3.03 mmol). The reaction mixture was stirred under reflux conditions for 16 h, poured into sat. NaHCO3 solution (70 ml) and extracted with dichloromethane (70 ml). The combined organic layers were washed with brine (70 ml), dried (MgSO4) and evaporated to give the crude product as a brown solid (0.84 g). Further purification by column chromatography on silica gel (ethyl acetate/toluene 1:9) and crystallization from ethyl acetate/hexane yielded the title compound (0.54 g, 69%) as a pale yellow solid, m.p. 144° C. and MS: m/e=256.2 (M+).